Cas no 1894631-98-1 (1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one)

• Product Name: 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one
• CAS No: 1894631-98-1
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6364913
• PubChem ID: 115105906
• Update Time: 2025-05-20

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one
• 1894631-98-1
• EN300-1753682

• Inchi： 1S/C13H17NO/c1-3-14-7-6-12-9-11(8-10(2)15)4-5-13(12)14/h4-5,9H,3,6-8H2,1-2H3
• InChI Key： XXKFYHKNDNUIRT-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one

Introduction to 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one (CAS No. 1894631-98-1)

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one (CAS No. 1894631-98-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include an indole ring system and a ketone functional group. The compound's molecular formula is C₁₄H₁₇NO, and it has a molecular weight of 207.29 g/mol.

The chemical structure of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one is of particular interest due to its potential biological activities. Indole derivatives have been extensively studied for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of the ketone group in the molecule adds to its reactivity and potential for forming various bioactive compounds through chemical modifications.

In recent years, 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one has been the subject of several research studies aimed at elucidating its biological activities and potential therapeutic applications. One notable study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's anti-inflammatory properties. The researchers found that 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that the compound may have potential as a therapeutic agent for inflammatory diseases.

Another study published in the European Journal of Pharmacology in 2023 explored the neuroprotective effects of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one. The results indicated that the compound effectively reduced oxidative stress and neuronal cell death in a model of Parkinson's disease. These findings highlight the potential of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-one as a candidate for neurodegenerative disorders.

The synthesis of 1-(1-ethyl-2,3-dihydro-1H-indol-5-y l)propan - 2 - one has been reported using various methodologies. One common approach involves the reaction of 5-bromoindole with ethyl acetoacetate followed by cyclization and reduction steps. The synthetic route is well-documented and can be adapted to produce the compound on a larger scale for further research and development.

In addition to its biological activities, 1-(1 - ethyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) propan - 2 - one has also been studied for its pharmacokinetic properties. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further preclinical and clinical evaluation.

The safety profile of 1-( 1 - ethyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) propan - 2 - one is another important aspect that has been investigated. Toxicological studies have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its potential for further development as a therapeutic agent.

In conclusion, 1 -( 1 - ethyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) propan - 2 - one ( CAS No . 1894631 - 98 - 1 ) is a promising compound with diverse biological activities and potential therapeutic applications . Ongoing research continues to explore its mechanisms of action , safety profile , and efficacy in various disease models . As more data becomes available , it is anticipated that this compound will play an important role in the development of new therapeutic strategies for inflammatory and neurodegenerative diseases .